Cas no 2137811-05-1 (1-3-(propane-2-sulfonyl)propyl-1H-1,2,4-triazol-3-amine)

1-3-(Propane-2-sulfonyl)propyl-1H-1,2,4-triazol-3-amine is a specialized triazole derivative featuring a sulfonylpropyl substituent, which enhances its reactivity and potential applications in organic synthesis and pharmaceutical intermediates. The compound’s structure combines a 1,2,4-triazole core with a sulfonyl group, offering unique electronic and steric properties that may facilitate selective chemical transformations. Its amine functionality further increases versatility, enabling participation in condensation, cyclization, or coordination reactions. This compound is of interest in medicinal chemistry due to its potential as a building block for biologically active molecules, particularly in the development of sulfonamide-based therapeutics. Its well-defined structure and functional group compatibility make it a valuable reagent for research and industrial applications.

1-3-(propane-2-sulfonyl)propyl-1H-1,2,4-triazol-3-amine structure

2137811-05-1 structure

Product name:1-3-(propane-2-sulfonyl)propyl-1H-1,2,4-triazol-3-amine

CAS No:2137811-05-1

MF:C₈H₁₆N₄O₂S

MW:232.303239822388

CID:6275643

PubChem ID:165873549

1-3-(propane-2-sulfonyl)propyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

- 1-3-(propane-2-sulfonyl)propyl-1H-1,2,4-triazol-3-amine
- 1-[3-(propane-2-sulfonyl)propyl]-1H-1,2,4-triazol-3-amine
- 2137811-05-1
- EN300-1110496
- Inchi： 1S/C8H16N4O2S/c1-7(2)15(13,14)5-3-4-12-6-10-8(9)11-12/h6-7H,3-5H2,1-2H3,(H2,9,11)
- InChI Key： XIPBIIQJENNZNK-UHFFFAOYSA-N
- SMILES： S(CCCN1C=NC(N)=N1)(C(C)C)(=O)=O

Computed Properties

Exact Mass: 232.09939694g/mol
Monoisotopic Mass: 232.09939694g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 286
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 99.2Å²

1-3-(propane-2-sulfonyl)propyl-1H-1,2,4-triazol-3-amine Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1110496-0.05g	1-[3-(propane-2-sulfonyl)propyl]-1H-1,2,4-triazol-3-amine	2137811-05-1	95%	0.05g	$827.0	2023-10-27
Enamine	EN300-1110496-5.0g	1-[3-(propane-2-sulfonyl)propyl]-1H-1,2,4-triazol-3-amine	2137811-05-1		5g	$3770.0	2023-05-26
Enamine	EN300-1110496-10.0g	1-[3-(propane-2-sulfonyl)propyl]-1H-1,2,4-triazol-3-amine	2137811-05-1		10g	$5590.0	2023-05-26
Enamine	EN300-1110496-1.0g	1-[3-(propane-2-sulfonyl)propyl]-1H-1,2,4-triazol-3-amine	2137811-05-1		1g	$1299.0	2023-05-26
Enamine	EN300-1110496-0.1g	1-[3-(propane-2-sulfonyl)propyl]-1H-1,2,4-triazol-3-amine	2137811-05-1	95%	0.1g	$867.0	2023-10-27
Enamine	EN300-1110496-0.5g	1-[3-(propane-2-sulfonyl)propyl]-1H-1,2,4-triazol-3-amine	2137811-05-1	95%	0.5g	$946.0	2023-10-27
Enamine	EN300-1110496-2.5g	1-[3-(propane-2-sulfonyl)propyl]-1H-1,2,4-triazol-3-amine	2137811-05-1	95%	2.5g	$1931.0	2023-10-27
Enamine	EN300-1110496-1g	1-[3-(propane-2-sulfonyl)propyl]-1H-1,2,4-triazol-3-amine	2137811-05-1	95%	1g	$986.0	2023-10-27
Enamine	EN300-1110496-5g	1-[3-(propane-2-sulfonyl)propyl]-1H-1,2,4-triazol-3-amine	2137811-05-1	95%	5g	$2858.0	2023-10-27
Enamine	EN300-1110496-10g	1-[3-(propane-2-sulfonyl)propyl]-1H-1,2,4-triazol-3-amine	2137811-05-1	95%	10g	$4236.0	2023-10-27

1-3-(propane-2-sulfonyl)propyl-1H-1,2,4-triazol-3-amine Related Literature

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Additional information on 1-3-(propane-2-sulfonyl)propyl-1H-1,2,4-triazol-3-amine

Comprehensive Overview of 1-3-(propane-2-sulfonyl)propyl-1H-1,2,4-triazol-3-amine (CAS No. 2137811-05-1): Properties, Applications, and Research Insights

The compound 1-3-(propane-2-sulfonyl)propyl-1H-1,2,4-triazol-3-amine (CAS No. 2137811-05-1) is a specialized sulfonyl-containing triazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,2,4-triazole core linked to a propane-2-sulfonyl moiety, makes it a promising candidate for various applications. This article delves into its chemical properties, synthesis pathways, and potential uses, while addressing trending topics such as green chemistry and drug discovery.

Chemically, 1-3-(propane-2-sulfonyl)propyl-1H-1,2,4-triazol-3-amine belongs to the class of heterocyclic compounds, which are widely explored for their bioactivity. The presence of both sulfonyl and amine functional groups enhances its reactivity, enabling interactions with biological targets. Researchers have highlighted its potential as a kinase inhibitor or enzyme modulator, aligning with current interests in precision medicine and targeted therapies. Its CAS No. 2137811-05-1 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in academic and industrial settings.

In the context of sustainable chemistry, the synthesis of 1-3-(propane-2-sulfonyl)propyl-1H-1,2,4-triazol-3-amine has been optimized to reduce waste and energy consumption. Recent publications emphasize the use of catalytic methods and solvent-free reactions, addressing the growing demand for eco-friendly synthesis. These advancements resonate with the broader push toward green pharmaceuticals, a hot topic among environmental scientists and regulatory bodies.

From an application standpoint, this compound is investigated for its role in crop protection and plant health. Its triazole scaffold is known to exhibit fungicidal and growth-regulating properties, making it a candidate for next-generation agrochemicals. Given the global focus on food security and sustainable agriculture, such innovations are highly sought after. Additionally, its potential in material science, particularly in polymer stabilization, is an emerging area of study.

Safety and regulatory compliance are critical considerations for 1-3-(propane-2-sulfonyl)propyl-1H-1,2,4-triazol-3-amine. While it is not classified as a hazardous substance, proper handling protocols are recommended. Researchers often query its toxicity profile and biodegradability, reflecting broader concerns about chemical safety and environmental impact. Regulatory frameworks like REACH and EPA guidelines provide guidance for its use and disposal.

In summary, 1-3-(propane-2-sulfonyl)propyl-1H-1,2,4-triazol-3-amine (CAS No. 2137811-05-1) represents a versatile compound with multidisciplinary applications. Its integration into drug development, agriculture, and green chemistry underscores its scientific and commercial value. As research progresses, this compound is poised to play a pivotal role in addressing contemporary challenges in health and sustainability.